Cas no 1245772-98-8 (4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde)

4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde is a versatile pyrazole-based intermediate used in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group and chloro substituent, enabling further functionalization through nucleophilic substitution or condensation reactions. The ethyl and methyl groups enhance solubility in organic solvents, facilitating downstream applications. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its stability and reactivity profile. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic workflows. Researchers favor this intermediate for its balanced reactivity and compatibility with a range of reaction conditions.

4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde structure

1245772-98-8 structure

Product Name:4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde

CAS No:1245772-98-8

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD15976414

CID:3160301

PubChem ID:50896587

Update Time:2025-05-27

4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde
- ALBB-036275
- EN300-155235
- 1245772-98-8
- DTXSID201208031
- STL583888
- AKOS005169288
- CS-0235316
- 4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxaldehyde
- Z1255498751
- MFCD15976414
- VZB77298
- 4-chloro-2-ethyl-5-methyl-pyrazole-3-carbaldehyde
- 4-chloro-2-ethyl-5-methylpyrazole-3-carbaldehyde
- MDL： MFCD15976414
- Inchi： 1S/C7H9ClN2O/c1-3-10-6(4-11)7(8)5(2)9-10/h4H,3H2,1-2H3
- InChI Key： RORROAWNVZIRNC-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C=O)CC

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 34.9Å²

4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde Pricemore >>

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abcr	AB502146-100 mg	4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde	1245772-98-8		100MG	€253.70	2022-03-24
abcr	AB502146-250 mg	4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde	1245772-98-8		250MG	€343.00	2022-03-24
abcr	AB502146-500 mg	4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde	1245772-98-8		500MG	€475.60	2022-03-24
abcr	AB502146-1 g	4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde	1245772-98-8		1g	€609.00	2022-03-24
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